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Compound of Interest

Compound Name:
2-Fluoro-5-

isopropoxyphenylboronic acid

Cat. No.: B1340016 Get Quote

For Immediate Reference: Treat 2-Fluoro-5-isopropoxyphenylboronic acid as hazardous

waste. Do not dispose of it down the drain or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 2-
Fluoro-5-isopropoxyphenylboronic acid, ensuring the safety of laboratory personnel and the

protection of the environment. The following procedures are based on information for

structurally similar fluorinated phenylboronic acid derivatives and general chemical waste

disposal guidelines.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Fluoro-5-isopropoxyphenylboronic acid

is not readily available. The following guidance is synthesized from the SDSs of closely related

compounds. Researchers must consult the SDS provided by their chemical supplier for

definitive instructions and comply with all institutional and local regulations for hazardous waste

disposal.
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Immediate Safety and Handling
Before beginning any disposal procedure, it is crucial to handle 2-Fluoro-5-
isopropoxyphenylboronic acid with the appropriate personal protective equipment (PPE) in a

well-ventilated area, preferably a chemical fume hood. Based on analogous compounds, this

chemical should be considered an irritant to the skin, eyes, and respiratory system.[1][2][3]

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes.

Step-by-Step Disposal Protocol
The primary principle for the disposal of 2-Fluoro-5-isopropoxyphenylboronic acid is to

manage it as hazardous chemical waste.

Waste Identification and Segregation:

Clearly label a dedicated, sealable waste container with "Hazardous Waste" and the full

chemical name: "2-Fluoro-5-isopropoxyphenylboronic Acid".

Use a container made of a compatible material, such as high-density polyethylene (HDPE)

or glass.

Do not mix this waste with incompatible chemicals, particularly strong oxidizing agents or

strong acids.[2]

Collection of Solid and Liquid Waste:

Solid Waste: Collect unreacted or waste 2-Fluoro-5-isopropoxyphenylboronic acid in

its designated hazardous waste container.

Contaminated Materials: Any materials that have come into contact with the chemical,

such as contaminated gloves, weighing papers, and pipette tips, must also be disposed of
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as hazardous waste in the same container.

Liquid Waste: Solutions containing 2-Fluoro-5-isopropoxyphenylboronic acid should be

collected in a separate, clearly labeled hazardous waste container for liquid waste.

Indicate the solvent used on the label.

Container Management:

Keep the hazardous waste container securely closed at all times, except when adding

waste.

Store the container in a designated and secure satellite accumulation area, away from

general laboratory traffic and incompatible materials.

Disposal of Empty Containers:

Empty containers that previously held 2-Fluoro-5-isopropoxyphenylboronic acid should

be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The rinsate from this process must be collected and disposed of as liquid hazardous

waste.[4]

After triple-rinsing and allowing the container to air dry in a fume hood, it may be disposed

of as regular laboratory glass or plastic waste, provided the label has been defaced.

Always follow your institution's specific policies on empty container disposal.

Arranging for Professional Disposal:

Once the waste container is full, or in accordance with your institution's waste

accumulation time limits, arrange for its collection by a licensed hazardous waste disposal

service.

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which typically involves completing a waste manifest form.

Summary of Key Safety and Physical Data
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The following table summarizes data for a closely related compound, 5-Fluoro-2-

isopropoxyphenylboronic acid, and provides a general profile for handling similar boronic acids.

Property Data

Appearance Solid

Melting Point 80-90°C

Hazardous Decomposition
Under fire conditions, may produce carbon

monoxide and hydrogen fluoride.[5]

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Incompatible Materials Strong oxidizing agents, strong acids.[2]

First Aid - Eyes
Rinse immediately with plenty of water for at

least 15 minutes. Seek medical attention.[1]

First Aid - Skin

Wash off immediately with plenty of soap and

water. If irritation persists, seek medical advice.

[1][2]

First Aid - Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-5-isopropoxyphenylboronic acid and associated materials.
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Disposal Workflow for 2-Fluoro-5-isopropoxyphenylboronic Acid
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Caption: Disposal workflow for 2-Fluoro-5-isopropoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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